Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0193802 | 7-Amino-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride | 103121-85-3 | C13H20ClN3O3S |
| VC0193804 | (2Z)-2-(2-Aminothiazol-4-yl)-N-(formylmethyl)-2-(methoxyimino)acetamide | 104301-63-5 | C8H10N4O3S |
| VC0193151 | (R)-Bendroflumethiazide | 1087345-31-0 | C15H14F3N3O4S2 |
| VC0193158 | Losartan Carboxaldehyde | 114798-36-6 | C22H21ClN6O |
| VC0193162 | (S)-Bendroflumethiazide | 1245935-40-3 | C15H14F3N3O4S2 |
| VC0193154 | Losartan Impurity （5-(4’-Methyl-[1,1’-biphenyl]-2-yl)-1-trityl-1H-tetrazole） | 124750-53-4 | C33H26N4 |
| VC0193153 | 2-[4-[(2-Butyl-4-chloro-5-formylimidazol-1-yl)methyl]phenyl]benzonitrile | 124750-67-0 | C22H20ClN3O |
| VC0193832 | (6R,7S)-7-[[(2R)-2-[(4-Ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid | 1315481-36-7 | C20H20N6O7S4 |
| VC0193830 | 5-Mercapto-1-methyltetrazole | 13183-79-4 | C2H4N4S |
| VC0193164 | R-Frovatriptan | 158747-02-5 | C14H19N3O |
| VC0193822 | Cefodizime Impurity (2-Mercapto-4-methyl-5-thiazoleacetic acid) | 34272-64-5 | C6H7NO2S2 |
| VC0193827 | (6R,7R)-7-Amino-8-oxo-3-(2H-triazol-4-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid | 37539-03-0 | C10H11N5O3S2 |
| VC0193163 | Frovatriptan Impurity 5 | 473927-51-4 | C7H9N3O |
| VC0193820 | 5H-Tetrazole-5-thione, 1,2-dihydro-1-methyl-, sodium salt | 51138-06-8 | C2H3N4S Na |
| VC0193816 | Cefmetazole | 56796-20-4 | C15H17N7O5S3 |
| VC0193831 | 4-Ethyl-2,3-dioxopiperazine-1-carbonyl chloride | 59703-00-3 | C7H9ClN2O3 |
| VC0193829 | Cefoperazone Sodium | 62893-20-3 | C25H26N9O8S2.Na |
| VC0193807 | Cefetamet | 65052-63-3 | C14H15N5O5S2 |
| VC0193161 | (2-Butyl-4-chloro-1H-imidazol-5-yl)methanol | 79047-41-9 | C8H13ClN2O |
| VC0193811 | (6R,7R)-7-Amino-8-oxo-3-vinyl-5-thia-1-aza-bicyclo[4,2,0]oct-2-ene-2-carboxylic acid | 79349-82-9 | C9H10N2O3S |
| VC0193809 | (6R,7R)-7-[[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-(2-ethoxy-2-oxoethoxy)iminoacetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid | 79368-95-9 | C18H19N5O7S2 |
| VC0193168 | ((4-Phenylbutyl)hydroxyphosphoryl)acetic acid | 83623-61-4 | C12H17O4P |
| VC0193159 | Benazepril hydrochloride | 86541-74-4 | C24H28N2O5.HCl |
| VC0193167 | trans-4-Cyclohexyl-L-proline hydrochloride | 90657-55-9 | C11H20NO2Cl |
| VC0193813 | Cefixime Impurity D | 97164-56-2 | C16H15N5O7S2 |